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Cat. No.: B165810

Get Quote

Polychlorinated biphenyls (PCBs) are a class of 209 synthetic organic chemicals, known as

congeners, that were widely used in industrial applications for their chemical stability and

insulating properties.[1][2] Despite a manufacturing ban in many countries since the 1970s,

their resistance to degradation has led to their status as persistent organic pollutants (POPs).

[3][4] Understanding the environmental fate and transport of these compounds is critical for risk

assessment and remediation.

This guide focuses on a specific congener, PCB 80 (3,3',5,5'-Tetrachlorobiphenyl), and two of

its most crucial physicochemical properties: vapor pressure and the Henry's Law constant.

These parameters govern the tendency of PCB 80 to volatilize from surfaces and partition

between water and the atmosphere, respectively.[4][5] An accurate understanding of these

properties is fundamental for modeling its long-range transport, potential for bioaccumulation,

and overall environmental impact. This document provides researchers and scientists with a

synthesis of reported data, a deep dive into the theoretical underpinnings, and detailed

methodologies for their experimental determination.
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PCB 80 is a tetrachlorobiphenyl, meaning it has four chlorine atoms attached to the biphenyl

structure. Its properties are representative of mid-range chlorinated PCBs, which exhibit

significant environmental persistence.

Property Value Source

IUPAC Number 80 [6]

Chemical Name 3,3',5,5'-Tetrachlorobiphenyl

Molecular Formula C₁₂H₆Cl₄ [7]

Molecular Weight 291.98 g/mol [6][7]

Physical State Crystalline Solid [2]

Water Solubility
Low; decreases with

chlorination
[3][8]

Lipophilicity (Log Kow)
High; increases with

chlorination
[3]

Section 1: Vapor Pressure
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed (solid or liquid) phase at a given temperature in a closed system.[9] For a solid

compound like PCB 80, this is more accurately the sublimation pressure. It is a direct measure

of a substance's volatility and is a primary determinant of its ability to move from soil or other

surfaces into the atmosphere.[3]

Theoretical Framework
The vapor pressure of a substance increases non-linearly with temperature, a relationship that

can be described by the Clausius-Clapeyron equation. Due to their low volatility, the vapor

pressures of PCBs are very low at ambient temperatures.[2][3] It is crucial to distinguish

between the vapor pressure of the solid-state (PS) and that of the hypothetical subcooled liquid

(PL), as the latter is often used in partitioning calculations for environmental models.[10]
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The following data for PCB 80 is derived from a critical review of physicochemical properties,

which provides selected values based on an evaluation of available experimental data.

Parameter
Value (Pa) at 25 °C (298.15
K)

Source

Solid Vapor Pressure (PS) 0.0421 [6]

Subcooled Liquid Vapor

Pressure (PL)

Value not explicitly selected in

this source
[10]

Note: Environmental modeling often requires the subcooled liquid vapor pressure. While not

provided as a selected value in the cited critical review for PCB 80, it can be estimated from the

solid vapor pressure if the enthalpy of fusion is known.

Experimental Protocol: Knudsen Effusion Method
The determination of very low vapor pressures for substances like PCBs requires specialized

techniques.[9][11] The Knudsen Effusion method is a robust technique for measuring the

sublimation pressure of low-volatility solids.

Principle: A solid sample is placed in a sealed cell (the Knudsen cell) containing a small orifice

of known area. The cell is placed in a high-vacuum chamber and heated to a precise

temperature. The rate at which the substance effuses through the orifice as a vapor is

measured by the mass loss of the cell over time. The vapor pressure can then be calculated

from this rate.[12]

Step-by-Step Methodology:

Sample Preparation: A small quantity of pure PCB 80 crystalline solid is loaded into the

Knudsen effusion cell.

Apparatus Setup: The cell is suspended from an ultra-microbalance within a high-vacuum

chamber. The temperature of the cell is precisely controlled by an external furnace or heating

jacket.
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Evacuation: The chamber is evacuated to a high vacuum (e.g., < 10⁻³ Pa) to ensure that the

mean free path of the effusing molecules is greater than the orifice diameter, preventing

intermolecular collisions that would violate the principle of free molecular flow.

Isothermal Measurement: The cell is heated to a stable, predetermined temperature. The

mass of the cell is continuously monitored by the microbalance.

Data Acquisition: The rate of mass loss ( dm/dt ) is recorded once a steady state is achieved

at a constant temperature.

Calculation: The vapor pressure (P) is calculated using the Hertz-Knudsen equation: P = (

dm/dt ) / (A * α) * √(2πRT/M) Where:

dm/dt is the rate of mass loss.

A is the area of the orifice.

α is the vaporization coefficient (often assumed to be 1 for well-defined orifices).

R is the ideal gas constant.

T is the absolute temperature in Kelvin.

M is the molar mass of the substance.

Temperature Dependence: The procedure is repeated at several different temperatures to

determine the relationship between vapor pressure and temperature, allowing for the

calculation of the enthalpy of sublimation.

Diagram: Knudsen Effusion Experimental Setup
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Caption: Workflow for vapor pressure determination using the Knudsen Effusion method.

Section 2: Henry's Law Constant
The Henry's Law constant (HLC or H) is an equilibrium partition coefficient that describes the

distribution of a chemical between air and a dilute aqueous solution.[13] It is formally defined

as the ratio of a substance's partial pressure in the gas phase to its concentration in the

aqueous phase (H = P/C).[13] This constant is a critical parameter for predicting the tendency

of a chemical to volatilize from water bodies, a key process in the global transport of PCBs.[14]
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Theoretical Framework
A higher HLC value indicates a greater tendency for a compound to partition into the air from

the water. The HLC is temperature-dependent, generally increasing with temperature.[15] It can

be experimentally determined directly or estimated from the ratio of the subcooled liquid vapor

pressure (PL) and the aqueous solubility (CL).[16] Discrepancies often exist in literature values

due to the experimental challenges posed by the very low water solubilities and vapor

pressures of high-molecular-weight PCBs.[15][17]

Reported Henry's Law Constant for PCB 80
The following value for PCB 80 is provided by the same comprehensive review, ensuring

consistency. The value is calculated from the ratio of the subcooled liquid vapor pressure and

aqueous solubility.

Parameter Value at 25 °C (298.15 K) Source

Henry's Law Constant (H) 20 Pa·m³/mol [10]

Experimental Protocol: Gas-Purging (Gas-Stripping)
Method
The gas-purging or gas-stripping technique is a widely used kinetic method for determining the

HLC of volatile and semi-volatile organic compounds.[13][18]

Principle: An inert gas (e.g., nitrogen) is bubbled at a constant flow rate through an aqueous

solution containing the compound of interest. The purging gas strips the dissolved compound

from the water phase. The decrease in the aqueous concentration of the compound over time

is measured, and the HLC is calculated from this rate of decline.[13]

Step-by-Step Methodology:

Solution Preparation: Prepare a dilute aqueous solution of PCB 80. Due to very low water

solubility, this is often achieved by spiking a stock solution in a water-miscible solvent (e.g.,

acetone) into water and allowing the solvent to evaporate, followed by equilibration. The

concentration must be below the solubility limit.
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Apparatus Setup: The aqueous solution is placed in a thermostated purging vessel designed

to allow for efficient gas bubbling and sample collection. An inert gas is supplied through a

mass flow controller to ensure a constant, known flow rate.

Initial Concentration (C₀): Before starting the gas flow, an initial water sample is taken to

determine the starting concentration (C₀) of PCB 80 using an appropriate analytical method

(e.g., gas chromatography with electron capture detection, GC-ECD).

Gas Purging: The inert gas is bubbled through the solution at a constant flow rate (G). The

temperature of the system is maintained at a constant, known value.

Sampling: Aliquots of the aqueous solution are withdrawn at specific time intervals (t).

Concentration Analysis: The concentration of PCB 80 (Ct) in each aliquot is quantified.

Data Analysis and Calculation: The HLC is calculated based on the first-order decay of the

concentration. A plot of ln(Ct/C₀) versus time (t) should yield a straight line. The HLC (H) can

be determined from the slope (k) of this line using the equation: k = -(H * G) / (V * R * T)

Where:

k is the slope of the ln(C) vs. time plot.

G is the gas flow rate.

V is the volume of the water.

R is the ideal gas constant.

T is the absolute temperature. Rearranging for H gives: H = -(k * V * R * T) / G

Diagram: Gas-Purging Experimental Workflow
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Caption: Workflow for Henry's Law constant determination via the gas-purging method.
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Conclusion: Implications for Environmental Risk
Assessment
The physicochemical properties of PCB 80—a low but significant vapor pressure and a

moderate Henry's Law constant—are central to its behavior as an environmental contaminant.

Its vapor pressure allows for slow but persistent volatilization from contaminated soils and

surfaces, facilitating entry into the atmosphere. The Henry's Law constant dictates that once in

a water body, there is a significant thermodynamic driving force for it to partition into the air.

Together, these properties contribute to the long-range atmospheric transport of PCB 80 far

from its original sources, leading to its global distribution.[4] For researchers, professionals in

drug development (where understanding molecular behavior is paramount), and environmental

scientists, a firm grasp of these fundamental parameters is indispensable. Accurate,

experimentally validated data on vapor pressure and Henry's Law constants are the bedrock of

predictive models used to assess the exposure, risk, and ultimate fate of persistent chemicals

in the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/product/b165810?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

